Cas no 1356110-60-5 (5-(3-Chlorophenyl)nicotinamide)

• Product Name: 5-(3-Chlorophenyl)nicotinamide
• CAS No: 1356110-60-5
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 1033649
• PubChem ID: 71303499
• Update Time: 2025-06-15

5-(3-Chlorophenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chlorophenyl)nicotinamide
• 5-(3-Chlorophenyl)nicotimide
• 5-(3-chlorophenyl)pyridine-3-carboxamide
• DTXSID00744972
• A1-70026
• 1356110-60-5

• Inchi： 1S/C12H9ClN2O/c13-11-3-1-2-8(5-11)9-4-10(12(14)16)7-15-6-9/h1-7H,(H2,14,16)
• InChI Key： WTYHCGJUYQCTIZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=NC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 232.0403406g/mol
• Monoisotopic Mass: 232.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-Chlorophenyl)nicotinamide

Introduction to 5-(3-Chlorophenyl)nicotinamide (CAS No. 1356110-60-5)

5-(3-Chlorophenyl)nicotinamide, with the chemical formula C₁₂H₁₀ClN₂O, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both chlorophenyl and nicotinamide moieties in its structure imparts distinct pharmacological characteristics, making it a subject of extensive research in medicinal chemistry.

The compound is primarily recognized by its CAS number, CAS No. 1356110-60-5, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precise referencing and facilitates accurate retrieval of information related to its synthesis, properties, and applications. The molecular structure of 5-(3-Chlorophenyl)nicotinamide consists of a nicotinamide core substituted with a 3-chlorophenyl group, which contributes to its complex reactivity and biological interactions.

In recent years, the pharmaceutical industry has shown increasing interest in developing novel compounds that exhibit enhanced efficacy and reduced side effects. 5-(3-Chlorophenyl)nicotinamide has emerged as a promising candidate in this context. Its dual functionality, combining the electron-withdrawing effect of the chlorophenyl group with the bioactive properties of nicotinamide, makes it a versatile scaffold for designing new therapeutic agents.

One of the most compelling aspects of 5-(3-Chlorophenyl)nicotinamide is its potential role in modulating various biological pathways. Nicotinamide, also known as Niacinamide, is well-documented for its involvement in cellular metabolism and antioxidant activities. When coupled with the 3-chlorophenyl group, the compound exhibits additional pharmacological properties that could be exploited for therapeutic purposes. For instance, studies have suggested that this compound may have anti-inflammatory and anti-cancer effects, although further research is necessary to validate these claims.

The synthesis of 5-(3-Chlorophenyl)nicotinamide involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it determines the regioselectivity and yield of the final product. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and scalability of its production.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the pharmacokinetic behavior of 5-(3-Chlorophenyl)nicotinamide. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights are invaluable for optimizing drug design and improving therapeutic outcomes.

In clinical research, 5-(3-Chlorophenyl)nicotinamide has been investigated for its potential applications in treating various diseases. Preliminary studies indicate that it may possess neuroprotective properties, making it a candidate for addressing neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory effects have been explored in the context of chronic inflammatory conditions like rheumatoid arthritis.

The safety profile of 5-(3-Chlorophenyl)nicotinamide is another area of active investigation. Pharmacokinetic studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties to ensure that it behaves predictably within biological systems. These studies are crucial for determining appropriate dosage regimens and minimizing potential adverse effects.

The regulatory landscape for approving new pharmaceutical compounds like 5-(3-Chlorophenyl)nicotinamide is stringent but well-established. Manufacturers must navigate rigorous testing protocols to demonstrate safety and efficacy before gaining market approval. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) play pivotal roles in overseeing these processes.

Ethical considerations are also paramount in pharmaceutical research involving human subjects. Involving diverse populations in clinical trials ensures that therapeutic benefits are equitable across different demographic groups. Additionally, maintaining transparency in research methodologies fosters trust among stakeholders and enhances the credibility of scientific findings.

The future prospects for 5-(3-Chlorophenyl)nicotinamide appear promising, with ongoing research efforts aimed at expanding its therapeutic applications. Collaborative initiatives between academic institutions and pharmaceutical companies are likely to accelerate innovation in this field. As our understanding of biological mechanisms continues to evolve, new opportunities for leveraging compounds like this one will emerge.

In conclusion, 5-(3-Chlorophenyl)nicotinamide (CAS No. 1356110-60-5) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health. Its unique structural features and multifaceted biological activities position it as a valuable asset in the quest for novel therapeutic solutions. Continued research efforts will undoubtedly unlock even greater potential from this remarkable compound.